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Compound of Interest

Compound Name: Yttrium chloride

Cat. No.: B085317

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides essential information on the Chemical Abstracts Service
(CAS) numbers and comprehensive safety data for yttrium chloride. The following sections
detail the properties, hazards, handling protocols, and emergency procedures associated with
this compound, presented in a format tailored for laboratory and research environments.

Chemical Identification and Properties

Yttrium chloride is an inorganic compound that exists in both anhydrous (YCIs) and hydrated
(YCIs-6H20) forms. Accurate identification is crucial for safety and experimental reproducibility.
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Property

Yttrium Chloride
Anhydrous

Yttrium Chloride
Hexahydrate

CAS Number

10361-92-9[1][2]

10025-94-2[2][3][4]

Molecular Formula

YCl3[2]

YCls-6H20[3][4]

White to off-white powder or

Appearance ] Colorless, crystalline solid
pieces

Molar Mass 195.26 g/mol [2] 303.36 g/mol [3]

_ _ 100 °C (212 °F) (decomposes)
Melting Point 721 °C (1330 °F) 5]
Boiling Point 1507 °C (2745 °F) Not applicable
N Highly soluble in water, ] ]

Solubility o Highly soluble in water[3]
ethanol, and pyridine[6]

Density 2.67 g/lcm3 2.18 g/lcm3

Hazard Identification and Safety Precautions

Yttrium chloride presents several hazards that necessitate careful handling and the use of

appropriate personal protective equipment (PPE). The primary hazards are skin and eye

irritation, and potential for respiratory tract irritation.[7]

GHS Hazard Statements:

e H315: Causes skin irritation.[4]

e H317: May cause an allergic skin reaction.[5][7]

o H318: Causes serious eye damage.[5][7]

e H319: Causes serious eye irritation.[4]

o H335: May cause respiratory irritation.[4]

e H410: Very toxic to aquatic life with long lasting effects.[5][7]
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Precautionary Statements:

A comprehensive list of precautionary statements can be found in the Safety Data Sheets
(SDS). Key precautions include avoiding contact with skin and eyes, preventing dust formation,
and ensuring adequate ventilation.[3][5]

The following diagram illustrates the logical workflow for the safe handling of yttrium chloride

in a laboratory setting.
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Safe Handling Workflow for Yttrium Chloride.
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Toxicological Data

Understanding the toxicological profile of yttrium chloride is essential for risk assessment.

The following table summarizes available quantitative data.

Metric Value Species Route Reference
LD50 (Oral) >= 2,000 mg/kg Rat (female) Oral [8]

LD50 (Dermal) > 2,000 mg/kg Rat (male and Dermal [2][8]

female)

LC50 (Aquatic) 0.62 mg/L (96 h) Rainbow Trout Aquatic [2]

OSHA PEL 1 mg/m3 TWA Human Inhalation [9]

ACGIH TLV 1 mg/m3 TWA Human Inhalation 9]

NIOSH REL 1 mg/m3 TWA Human Inhalation 9]

IDLH 500 mg/m3 Human Inhalation 9]

Experimental Protocols: Safe Handling and Use

While specific experimental protocols will vary depending on the application, the following

general guidelines should be followed when working with yttrium chloride.

4.1. Personal Protective Equipment (PPE)

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent eye

contact.[1]

» Skin Protection: A lab coat and chemically resistant gloves (e.g., nitrile) should be worn.[1]

o Respiratory Protection: If dusts are likely to be generated, a NIOSH-approved respirator is

recommended.[1]

4.2. Engineering Controls
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e Work should be conducted in a well-ventilated area, preferably within a chemical fume hood,
to minimize inhalation exposure.[1]

e An eyewash station and safety shower should be readily accessible.[1]

4.3. Handling Anhydrous Yttrium Chloride

Anhydrous yttrium chloride is highly hygroscopic and will readily absorb moisture from the
atmosphere.

» Handling and storage should be performed under an inert atmosphere (e.g., argon or
nitrogen) in a glove box to prevent degradation of the material.

e Use dry glassware and solvents.

4.4. Spill and Leak Procedures

In the event of a spill, evacuate the area.

Avoid generating dust.

Wear appropriate PPE.

Carefully sweep up the spilled solid and place it in a sealed container for disposal.

Clean the spill area with water.
4.5. Waste Disposal

» Dispose of yttrium chloride waste in accordance with all local, state, and federal
regulations.[1]

e Do not dispose of down the drain or in the general waste stream.

First-Aid Measures

In case of exposure to yttrium chloride, the following first-aid measures should be taken
immediately.
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» After Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek
medical attention.[5]

o After Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove contaminated clothing. If irritation persists, seek medical attention.[5]

o After Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Seek immediate medical attention.[5]

» After Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by
mouth to an unconscious person. Seek medical attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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